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Compound of Interest

Compound Name: 2-Fluoro-5-nitrotoluene

Cat. No.: B1294961 Get Quote

Technical Support Center: 2-Fluoro-5-nitrotoluene
This guide provides essential information on the proper waste disposal and environmental

considerations for 2-Fluoro-5-nitrotoluene (CAS No. 455-88-9) for researchers, scientists, and

drug development professionals.

Troubleshooting Guide
This section addresses specific issues that may arise during experimentation, providing clear,

actionable steps.

Q1: What are the immediate first aid measures required for accidental exposure to 2-Fluoro-5-
nitrotoluene?

A1: In case of accidental exposure, immediate action is critical. The following steps should be

taken:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1] Seek medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[1] If skin irritation persists, consult a physician.[2]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If the person is not breathing, give artificial respiration. Seek medical attention.
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Ingestion: If swallowed, call a poison control center or doctor if you feel unwell.[1] Clean the

mouth with water and drink plenty of water afterward.[2]

Q2: How should I handle a small spill of 2-Fluoro-5-nitrotoluene in the laboratory?

A2: For small spills, take the following precautions:

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

a dust mask.[3]

Absorb liquid spills with an inert material like vermiculite, dry sand, or earth.[4] For solid

spills, sweep up the material.[2][5]

Collect the absorbed material or swept-up solid into a suitable, closed container for disposal.

[2][4][5]

Clean the spill area thoroughly.

Do not let the product enter drains.[5]

Q3: What personal protective equipment (PPE) is mandatory when working with 2-Fluoro-5-
nitrotoluene?

A3: The following PPE is required to ensure personal safety:

Eye/Face Protection: Use safety glasses with side-shields or a face shield.[5][6]

Skin Protection: Wear protective gloves and impervious clothing.[1][6] Gloves must be

inspected before use.[5]

Respiratory Protection: If dust or vapors are generated, use a NIOSH (US) or EN 166 (EU)

approved respirator.[3][5] Work under a fume hood.[7]

Q4: What are the initial actions to take in the event of a large spill?

A4: For large spills, prioritize safety and containment:
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Evacuate all non-essential personnel from the area.[4][6]

Remove all sources of ignition as the substance is combustible.[4]

Ensure the area is well-ventilated.

If you are trained and equipped to handle the spill, follow the containment procedures for a

small spill on a larger scale.[4]

Prevent the spill from entering drains or waterways.[2][5]

It may be necessary to contain and dispose of nitrotoluenes as hazardous waste; contact

your Department of Environmental Protection (DEP) or the regional EPA office for specific

recommendations.[4]

Frequently Asked Questions (FAQs)
Q1: What is the correct procedure for disposing of waste 2-Fluoro-5-nitrotoluene?

A1: Waste 2-Fluoro-5-nitrotoluene must be treated as hazardous waste.[4]

Dispose of the contents and container at an approved waste disposal plant.[1]

It is recommended to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[5][6]

Always follow local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal.[2] Do not dump into sewers or waterways.[8]

Q2: What are the known environmental hazards associated with 2-Fluoro-5-nitrotoluene?

A2: While specific ecological data for 2-Fluoro-5-nitrotoluene is limited, nitrotoluene

compounds, in general, are considered toxic to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.[2][5] Discharge into the environment must be

avoided.[5] The substance is not expected to adsorb significantly to suspended solids and

sediment in water.[9]

Q3: Are there specific storage requirements to prevent environmental contamination?
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A3: Yes, proper storage is crucial.

Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed.[2][6][8]

Store locked up.[7][8]

Keep the product and any empty containers away from heat and sources of ignition.[1]

Q4: What are the hazardous decomposition products of 2-Fluoro-5-nitrotoluene?

A4: When heated or in a fire, 2-Fluoro-5-nitrotoluene can decompose and produce poisonous

and irritating fumes.[4][10] These include nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[1]

Q5: Is 2-Fluoro-5-nitrotoluene considered persistent, bioaccumulative, or toxic (PBT)?

A5: Based on available data for similar compounds, this substance/mixture does not contain

components considered to be persistent, bioaccumulative, and toxic (PBT) or very persistent

and very bioaccumulative (vPvB) at levels of 0.1% or higher.[5][8]

Data Presentation
Summary of Physical and Chemical Properties
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Property Value

CAS Number 455-88-9[3][11][12][13]

Molecular Formula C7H6FNO2[1][13][14]

Molecular Weight 155.13 g/mol [13][14]

Appearance Yellow Solid[1]

Melting Point 36 - 41 °C / 96.8 - 105.8 °F[1][3][11]

Boiling Point
99.3 - 100 °C / 210.7 - 211.1 °F @ 13 mmHg[1]

[3][11]

Flash Point 105 °C / 221 °F (closed cup)[1][3]

Storage Class Combustible Solids[3]

Experimental Protocols
Protocol for Laboratory Spill Cleanup

This protocol outlines the steps for managing a spill of 2-Fluoro-5-nitrotoluene in a laboratory

setting.

1.0 Objective To safely contain, clean up, and dispose of spilled 2-Fluoro-5-nitrotoluene while

minimizing exposure to personnel and the environment.

2.0 Materials

Spill kit containing:

Inert absorbent material (e.g., vermiculite, dry sand)[4]

Scoop or brush and dustpan

Sealable, labeled hazardous waste containers[4][5]

Personal Protective Equipment (PPE):
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Chemical-resistant gloves[1]

Safety goggles or face shield[1]

Lab coat or impervious clothing[1]

NIOSH-approved respirator for dusts/vapors[3]

3.0 Procedure

Assess the Situation:

Immediately alert others in the vicinity.

If the spill is large or involves other reactive chemicals, evacuate the area and contact

emergency services.

Secure the Area:

Restrict access to the spill area.

Ensure adequate ventilation. Turn on fume hoods if safe to do so.

Eliminate all ignition sources.[4]

Don Personal Protective Equipment (PPE):

Put on all required PPE before approaching the spill.

Contain the Spill:

For liquid spills, surround the area with absorbent material to prevent it from spreading.

For solid spills, carefully sweep up the material to avoid creating dust.[5]

Absorb and Collect:

Cover the liquid spill with absorbent material and allow it to be fully absorbed.[4]
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Using a scoop or brush, carefully collect the absorbed material or the swept-up solid.[2][5]

Place the collected waste into a designated, sealable hazardous waste container.[2][4][5]

Decontaminate the Area:

Wash the spill area with soap and water.

Collect the cleaning materials (e.g., paper towels) and place them in the hazardous waste

container.

Dispose of Waste:

Seal and clearly label the hazardous waste container with the chemical name and hazard

warnings.

Arrange for disposal through your institution's environmental health and safety office,

following all regulations for hazardous chemical waste.[1][4]

Post-Cleanup:

Remove and dispose of contaminated PPE in the hazardous waste container.

Wash hands thoroughly with soap and water.[1]

Document the spill and cleanup procedure as required by your institution.

Mandatory Visualization
Logical Workflow for Safe Handling and Disposal
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Preparation & Handling

Waste Generation & Segregation

Spill Response Disposal Pathway

Start: Experiment with
2-Fluoro-5-nitrotoluene

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Well-Ventilated Area
(Fume Hood)

Waste Generated

Accidental Spill?

Follow Spill Cleanup Protocol
(Absorb, Collect)

Yes

Collect Surplus & Contaminated
Items in Designated Container

No

Collect in Labeled
Hazardous Waste Container

Store Securely for Pickup

Seal & Label Container:
'Hazardous Waste'

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow for 2-Fluoro-5-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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